N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide

• IUPAC Name: N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide
• InChI: InChI=1S/C20H25NO2/c1-4-23-19-12-10-18(11-13-19)16(3)21-20(22)14-15(2)17-8-6-5-7-9-17/h5-13,15-16H,4,14H2,1-3H3,(H,21,22)
• InChI Key: QMVYVVJGQUJQQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C)NC(=O)CC(C)C2=CC=CC=C2
• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol

Description

N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide, also known as Etizolam, is a thienodiazepine derivative that has been widely used as a research chemical. It is a psychoactive drug that has been found to exhibit anxiolytic, sedative, hypnotic, anticonvulsant, and muscle relaxant properties. The purpose of

Mechanism of Action

N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide exerts its pharmacological effects by binding to the benzodiazepine receptor, which is located on the GABA-A receptor complex. This binding enhances the affinity of GABA for the receptor, leading to increased chloride ion influx and hyperpolarization of the neuron. This results in a decrease in neuronal excitability, which leads to the anxiolytic, sedative, hypnotic, anticonvulsant, and muscle relaxant effects of N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide.
Biochemical and Physiological Effects:
N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce anxiety and stress in animal models, as well as improve sleep quality and duration. It also exhibits anticonvulsant properties and has been used to treat epilepsy in some countries. N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide has muscle relaxant effects and has been used to treat muscle spasms and stiffness. However, it can also cause drowsiness, impaired coordination, and cognitive impairment.

Advantages and Limitations for Lab Experiments

N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide has several advantages for use in lab experiments. It is a potent and selective agonist of the benzodiazepine receptor, making it a useful tool for investigating the role of this receptor in various physiological and pathological processes. It has also been found to have a rapid onset of action and a relatively short half-life, which makes it useful for studying the pharmacokinetics and pharmacodynamics of benzodiazepines. However, N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide has several limitations, including its potential for abuse and dependence, as well as its side effects such as drowsiness and cognitive impairment.

Future Directions

There are several future directions for research on N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide. One area of interest is the development of new benzodiazepine receptor agonists with improved selectivity and reduced side effects. Another area of interest is the investigation of the role of the benzodiazepine receptor in various neuropsychiatric disorders, such as anxiety disorders, depression, and schizophrenia. Additionally, the potential therapeutic applications of N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide and other benzodiazepine receptor agonists in the treatment of these disorders should be explored. Finally, the development of novel delivery systems for benzodiazepine receptor agonists, such as transdermal patches and inhalers, could improve their therapeutic efficacy and reduce their side effects.

Synthesis Methods

The synthesis of N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide involves the reaction of 2-ethylamino-2-phenylbutan-1-ol with 4-ethoxybenzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then acetylated using acetic anhydride to yield N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide has been widely used as a research chemical in the field of pharmacology and neuroscience. It has been found to be a potent and selective agonist of the benzodiazepine receptor, which plays a key role in the regulation of anxiety, sleep, and muscle relaxation. N-[1-(4-ethoxyphenyl)ethyl]-3-phenylbutanamide has been used in various animal models to investigate its effects on behavior, cognition, and neurochemistry. It has also been used to study the pharmacokinetics and pharmacodynamics of benzodiazepines.